Cas no 1207000-65-4 (methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate
• CAS No: 1207000-65-4
• MF: C₇H₁₀N₄O₂S₂
• MW: 246.309897899628
• CID: 6543056
• Update Time: 2025-06-27

methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(aminothioxomethyl)-3-(methylthio)-, methyl ester

• Inchi： 1S/C7H10N4O2S2/c1-13-6(12)3-4(8)11(7(9)14)10-5(3)15-2/h8H2,1-2H3,(H2,9,14)
• InChI Key： YEBCHCXFQSHSKP-UHFFFAOYSA-N
• SMILES： N1(C(N)=S)C(N)=C(C(OC)=O)C(SC)=N1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 465.7±55.0 °C(Predicted)
• pka: 10.70±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate (CAS No 1207000-65-4)

Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate (CAS No 1207000-65-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of both amino and carbamothioyl groups, along with methylsulfanyl substituents, contributes to its diverse chemical reactivity and potential biological activity.

The< strong>pyrazole core of this molecule is a heterocyclic aromatic ring system that is widely recognized for its pharmacological properties. Pyrazole derivatives have been extensively studied for their roles in drug development, particularly in the treatment of inflammatory diseases, infectious diseases, and even certain types of cancer. The specific arrangement of functional groups in Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate suggests that it may interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The< strong>5-amino group and the< strong>1-carbamothioyl moiety in this compound are particularly noteworthy, as they can serve as points of attachment for other pharmacophores or can be modified to enhance specific biological activities. The< strong>3-(methylsulfanyl) group further adds to the complexity of the molecule, allowing for a wide range of possible interactions with biological systems.

The synthesis and characterization of Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate have been subjects of considerable research effort. Advanced synthetic techniques have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. The compound's stability under various conditions has also been thoroughly investigated, ensuring that it can be stored and handled effectively in laboratory and industrial settings.

The potential biological activity of Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate has been explored through both computational modeling and experimental studies. Computational methods have been used to predict how the molecule might interact with target proteins and enzymes, providing valuable insights into its mechanism of action. Experimental studies have confirmed these predictions by demonstrating specific interactions with known biological targets, suggesting potential therapeutic benefits.

In particular, the< strong>5-amino group has been shown to be important for binding to certain enzymes and receptors, while the< strong>carbamothioyl moiety can influence the compound's solubility and bioavailability. The< strong>methylsulfanyl group has also been found to play a role in modulating biological activity, potentially enhancing or inhibiting specific interactions depending on the context.

The pharmaceutical industry has shown great interest in developing new drugs based on pyrazole derivatives due to their favorable pharmacokinetic properties. Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate represents an exciting example of how modifications to a pyrazole core can lead to novel compounds with significant therapeutic potential. Its unique structure suggests that it may be effective against a range of diseases, making it a valuable asset in drug discovery efforts.

Ongoing research is focused on optimizing the synthesis of this compound and exploring its potential applications in medicine. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists hope to identify new uses for Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate and related compounds. These efforts are expected to yield significant advancements in the treatment of various diseases and conditions.

The development of new pharmaceutical agents is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and manufacturability. Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate has demonstrated promise in preliminary studies, but further research is needed to fully understand its potential as a therapeutic agent. Nevertheless, its unique chemical properties make it an intriguing candidate for future drug development efforts.

In conclusion, Methyl 5-amino-1-carbamothioyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate (CAS No 1207000-65-4) is a versatile organic compound with significant potential in pharmaceutical chemistry. Its complex molecular structure and diverse functional groups make it an attractive candidate for drug discovery, with applications ranging from anti-inflammatory agents to treatments for infectious diseases. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in the development of next-generation therapeutics.